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Abstract

KW-5805, chemically identified as N-(5,11-dihydro-benzoxepino[3,4-b]pyridin-11-yl)-N',N'-
diethylethane-1,2-diamine, is a tricyclic compound that was investigated for its potential as an
anti-ulcer agent. This document provides a comprehensive technical overview of its chemical
structure, and available pharmacological properties. While specific quantitative
physicochemical and spectroscopic data are not readily available in public literature, this guide
synthesizes the existing knowledge from pharmacological studies to offer insights into its
mechanism of action and therapeutic potential. The development of KW-5805 has been
discontinued.

Chemical Structure and Identification

KW-5805 possesses a unique tricyclic core structure, a dibenz[b,floxepine ring system fused
with a pyridine moiety. This foundational structure is further functionalized with a
diethylaminoethylamino side chain, which is crucial for its pharmacological activity.
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Identifier Value

N-(5,11-dihydro-benzoxepino[3,4-b]pyridin-11-

IUPAC Name . N
yI)-N',N'-diethylethane-1,2-diamine

Molecular Formula C19H25N30
CCN(CC)CCNC1C2=C(COC3=CC=CC=C13)N

SMILES

=CC=C2

INChl=1S/C19H25N30/c1-3-22(4-2)13-12-21-
InChl 19-15-9-7-11-20-17(15)14-23-18-10-6-5-8-
16(18)19/h5-11,19,21H,3-4,12-14H2,1-2H3

InChlKey BXCYELSSZNDSFJ-UHFFFAOYSA-N

CAS Number 113302-01-5

Physicochemical and Spectroscopic Properties

Detailed experimental data regarding the physical and chemical properties of KW-5805, such
as melting point, boiling point, solubility, and pKa, are not extensively reported in the available
scientific literature. Similarly, comprehensive spectroscopic data (*H-NMR, 3C-NMR, Mass
Spectrometry, and IR) for the definitive characterization of KW-5805 are not publicly
accessible. For research purposes, these properties would need to be determined
experimentally.

Pharmacological Properties

KW-5805 was primarily investigated as an anti-ulcer agent, demonstrating a dual mechanism
of action involving both gastric mucosal protection (cytoprotection) and a weak antisecretory
effect.

Mechanism of Action

The anti-ulcer effects of KW-5805 are attributed to its ability to enhance the defensive factors of
the gastric mucosa and, to a lesser extent, inhibit gastric acid secretion.
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o Cytoprotective Effects: KW-5805 promotes the biosynthesis, storage, and secretion of
gastric mucus. It also improves gastric mucosal hemodynamics, which is crucial for
maintaining the integrity of the gastric lining.

o Antisecretory Effects: KW-5805 exhibits a weak inhibitory effect on gastric acid secretion.
Studies in pylorus-ligated rats have shown this effect to be less potent than that of
established anti-ulcer drugs like pirenzepine and cimetidine.

The following diagram illustrates the proposed pharmacological actions of KW-5805:
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Proposed Mechanism of Action of KW-5805.

Pharmacodynamic Data

The anti-ulcer activity of KW-5805 has been quantified in various animal models. The following
table summarizes the reported median effective dose (EDso) values.
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Experimental Model Parameter Measured EDso (mg/kg, p.o.)
Stress-induced ulcer (rat) Ulcer formation 1.2-10.0
Aspirin-induced ulcer (rat) Ulcer formation 1.2-10.0

Indomethacin-induced ulcer

Ulcer formation 1.2-10.0
(rat)
Mepirizole-induced duodenal )

Ulcer formation 1.2-10.0
ulcer (rat)
Necrotizing agent-induced ) ]

Lesion formation 45 -39.8

gastric lesions (rat)

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and evaluation of KW-5805 are
not fully available in the public domain. However, the literature describes the general
methodologies used in its pharmacological assessment.

General Workflow for In Vivo Anti-ulcer Activity
Assessment

The following diagram outlines a typical workflow for evaluating the anti-ulcer efficacy of a
compound like KW-5805 in a preclinical setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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